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Compound of Interest

Compound Name: 6-Methylchrysene

Cat. No.: B138361 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate, essential safety protocols and

logistical plans for working with 6-Methylchrysene, a polycyclic aromatic hydrocarbon (PAH)

that is possibly carcinogenic to humans.[1][2] Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance.

Chemical and Physical Properties
A summary of the key quantitative data for 6-Methylchrysene is presented below. This

information is crucial for understanding its behavior and potential hazards.

Property Value

Molecular Formula C19H14

Molecular Weight 242.32 g/mol [1][3]

CAS Number 1705-85-7[1]

Melting Point 161.5°C

Boiling Point 449.4°C at 760mmHg

Flash Point 217.8°C

Water Solubility 65 µg/L at 27°C

Storage Temperature 2-8°C
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Hazard Identification and Personal Protective
Equipment (PPE)
6-Methylchrysene is classified with several hazards:

Harmful if swallowed

May cause damage to organs

Very toxic to aquatic life with long-lasting effects

The Occupational Safety and Health Administration (OSHA) has established a permissible

exposure limit (PEL) for the benzene-soluble fraction of coal tar pitch volatiles, which includes

PAHs, of 0.2 mg/m³ over an 8-hour time-weighted average.

To mitigate exposure, the following personal protective equipment (PPE) is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). The specific glove material should

be selected based on the solvent used and the breakthrough time.

Body Protection: A laboratory coat, buttoned, and potentially a chemical-resistant apron. For

tasks with a higher risk of splashes, chemical-resistant coveralls are recommended.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

the inhalation of dust or aerosols. If a fume hood is not available or if there is a risk of

exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates should be used.

Operational Plan for Safe Handling
A systematic approach to handling 6-Methylchrysene from receipt to use is critical for

minimizing risk.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.
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Verify that the container is properly labeled with the chemical name, concentration, and

hazard warnings.

Transport the chemical in a secondary container to the designated storage area.

2. Storage:

Store 6-Methylchrysene in a cool, dry, and well-ventilated area, away from incompatible

materials and sources of ignition.

The recommended storage temperature is between 2-8°C.

Ensure the storage area is clearly marked with the appropriate hazard signs.

3. Preparation and Use:

All work with 6-Methylchrysene, including weighing and preparing solutions, must be

conducted in a certified chemical fume hood.

Before starting work, ensure that all necessary PPE is donned correctly.

Use the smallest quantity of the chemical necessary for the experiment.

Avoid the formation of dust and aerosols.

4. Spill Response:

In the event of a spill, evacuate the immediate area.

Remove all sources of ignition.

For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it

into a labeled, sealed container for hazardous waste.

For liquid spills, contain the spill with an absorbent material and then collect it into a labeled,

sealed container for hazardous waste.

Ventilate the area and decontaminate the spill surface.
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Do not allow the chemical to enter drains.

Disposal Plan
The disposal of 6-Methylchrysene and any contaminated materials must be handled as

hazardous waste in accordance with all local, state, and federal regulations.

1. Waste Segregation and Collection:

All solid waste contaminated with 6-Methylchrysene (e.g., pipette tips, gloves, absorbent

pads) must be collected in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid waste containing 6-Methylchrysene should be collected in a separate, labeled, and

sealed container. Do not mix with other waste streams unless explicitly permitted.

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name

"6-Methylchrysene".

3. Storage of Waste:

Store hazardous waste containers in a designated and secure waste accumulation area,

away from general laboratory traffic.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Provide the waste contractor with a copy of the Safety Data Sheet (SDS) for 6-
Methylchrysene.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 6-Methylchrysene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b138361?utm_src=pdf-body
https://www.benchchem.com/product/b138361?utm_src=pdf-body
https://www.benchchem.com/product/b138361?utm_src=pdf-body
https://www.benchchem.com/product/b138361?utm_src=pdf-body
https://www.benchchem.com/product/b138361?utm_src=pdf-body
https://www.benchchem.com/product/b138361?utm_src=pdf-body
https://www.benchchem.com/product/b138361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Experimentation

Waste Disposal

Don Appropriate PPE

Work in Fume Hood

Weigh Compound

Conduct Experiment

Spill Response Plan Active

If Spill Occurs

Segregate Waste

Label Waste Container

Store in Designated Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Methylchrysene from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Methylchrysene｜lookchem [lookchem.com]

2. 6-METHYLCHRYSENE | 1705-85-7 [chemicalbook.com]

3. CAS Common Chemistry [commonchemistry.cas.org]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
6-Methylchrysene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138361#personal-protective-equipment-for-handling-
6-methylchrysene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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